2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• SMILES: CC1C(=O)NC2=C(C=CC=C2O1)C
• InChI: InChI=1S/C10H11NO2/c1-6-4-3-5-8-9(6)11-10(12)7(2)13-8/h3-5,7H,1-2H3,(H,11,12)
• InChIKey: HFFCUHHHRPWAKA-UHFFFAOYSA-N

2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one – Physicochemical Identity & Core Scaffold

2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 1503249-92-0) is a bicyclic heterocycle belonging to the 1,4-benzoxazin-3-one family, a privileged scaffold in medicinal chemistry and agrochemical discovery [1]. The compound features a dihydro-1,4-oxazine ring fused to a benzene core, with methyl substituents at the 2- and 5-positions (molecular formula C₁₀H₁₁NO₂, MW 177.20 g/mol) . Its computed XLogP3-AA of 1.6, single hydrogen bond donor (NH), two hydrogen bond acceptors, and zero rotatable bonds define a flattened, conformationally restricted pharmacophore distinct from its regioisomeric 3,1-benzoxazin-4-one counterparts [2].

Scaffold 1,4-Benzoxazin-3-one privileged scaffold for medicinal chemistry and agrochemical programs

Conformation Conformationally restricted bicyclic core with zero rotatable bonds; flattened pharmacophore

Differentiation Distinct H-bond donor architecture versus 3,1-benzoxazin-4-one regioisomer

• [1] PubChem Compound Summary for CID 21256533, 2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Computed Properties: XLogP3-AA = 1.6, H-Bond Donor = 1, H-Bond Acceptor = 2, Rotatable Bonds = 0, TPSA = 38.3 Ų. View Source

Why Substitution with Other Benzoxazinone Scaffolds Fails

Within the benzoxazinone chemical space, seemingly minor structural variations—regioisomerism (1,4- vs. 3,1-benzoxazine), methylation position (2- vs. 5- vs. 2,2-gem-dimethyl), and oxidation state (dihydro vs. fully unsaturated)—produce measurable divergences in lipophilicity, hydrogen-bonding capacity, and conformational freedom that directly affect solubility, permeability, and target engagement [1]. Procurement decisions that ignore these differences risk selecting an analog with altered ADME properties or incompatible reactivity in downstream synthetic sequences .

Attribute

This Scaffold

Substitution Risk

Regioisomer

1,4-Benzoxazin-3-one core with lactam NH donor

3,1-Isomer lacks the NH hydrogen-bond donor; target-engagement profile may shift

Methylation Pattern

2,5-Dimethyl substitution on the 1,4-core

2-Methyl or unsubstituted analogs show lower lipophilicity; permeability context may differ

N-Alkylation

Unsubstituted lactam NH; zero rotatable bonds

N-Alkylated congeners introduce conformational freedom; binding pose prediction may diverge

• [1] PubChem Computed Properties comparison: 2,5-dimethyl-1,4-benzoxazin-3-one (XLogP3 1.6, HBD 1, HBA 2) vs. 2-methyl analog (XLogP3 1.3, HBD 1, HBA 2) vs. 3,1-isomer (XLogP3 1.6, HBD 0, HBA 3). View Source

Quantitative Differentiation Guide vs. Closest Analogs

Lipophilicity Differences by Substitution Pattern

2,5-Dimethyl substitution on the 1,4-benzoxazin-3-one core elevates computed lipophilicity to XLogP3 = 1.6, compared with XLogP3 = 0.9 for the unsubstituted parent scaffold (CAS 5466-88-6) and XLogP3 = 1.3 for the 2-methyl-only analog (CAS 21744-83-2), while the regioisomeric 3,1-benzoxazin-4-one (CAS 60288-19-9) shares the same XLogP3 of 1.6 but differs in hydrogen-bonding architecture [1].

Lipophilicity

Reported

XLogP3 = 1.6

Δ +0.7 vs unsubstituted parent (XLogP3 0.9)

Δ +0.3 vs 2-methyl analog (XLogP3 1.3)

Supports membrane permeability screening context

Computed property via PubChem XLogP3; assay validation recommended

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3 = 1.6
Comparator Or Baseline	Unsubstituted 1,4-benzoxazin-3-one (CAS 5466-88-6): XLogP3 = 0.9; 2-Methyl-1,4-benzoxazin-3-one (CAS 21744-83-2): XLogP3 = 1.3; 2,5-Dimethyl-3,1-benzoxazin-4-one (CAS 60288-19-9): XLogP3 = 1.6
Quantified Difference	ΔXLogP3 = +0.7 vs. unsubstituted parent; ΔXLogP3 = +0.3 vs. 2-methyl analog
Conditions	Computed property; PubChem XLogP3 3.0 algorithm

Why This Matters

The 0.7 log-unit increase over the unsubstituted core translates to roughly 5-fold higher predicted membrane partitioning, which may be critical for cell-based assay design or CNS-targeted programs where the unsubstituted scaffold would underperform.

• [1] PubChem Computed Properties: 2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (XLogP3 = 1.6); Unsubstituted 2H-1,4-benzoxazin-3(4H)-one, CAS 5466-88-6 (XLogP3 = 0.9); 2-Methyl-2H-1,4-benzoxazin-3(4H)-one, CAS 21744-83-2 (XLogP3 = 1.3); 2,5-Dimethyl-4H-3,1-benzoxazin-4-one, CAS 60288-19-9 (XLogP3 = 1.6). View Source

Hydrogen-Bond Donor Architecture vs. Regioisomer

The 1,4-benzoxazin-3-one core of the target compound bears one hydrogen-bond donor (lactam NH) and two hydrogen-bond acceptors (C=O and ring O). In contrast, the 3,1-benzoxazin-4-one regioisomer (CAS 60288-19-9) has zero hydrogen-bond donors and three hydrogen-bond acceptors [1]. This donor-count difference changes the compound's capacity to act as a hydrogen-bond donor in protein-ligand interactions, even when gross lipophilicity (XLogP3 = 1.6 for both) is identical.

H-Bond Architecture

Head-to-head

HBD = 1 (lactam NH), HBA = 2

3,1-Regioisomer: HBD = 0, HBA = 3

ΔHBD = +1 (donor present vs absent)

Supports target-engagement study design for H-bond-dependent recognition

Computed property; relevant for kinase hinge-region or hydrolase oxyanion-hole motifs

Evidence Dimension	Hydrogen-bond donor and acceptor counts
Target Compound Data	HBD = 1 (lactam NH), HBA = 2
Comparator Or Baseline	2,5-Dimethyl-3,1-benzoxazin-4-one (CAS 60288-19-9): HBD = 0, HBA = 3
Quantified Difference	ΔHBD = +1 (target has one donor; comparator has none)
Conditions	Computed property; Cactvs 3.4.6.11 / PubChem

Why This Matters

For programs targeting hydrogen-bond-dependent recognition motifs (e.g., kinase hinge regions, serine hydrolase oxyanion holes), the presence or absence of a single NH donor can determine whether the scaffold engages or fails; substitution to the 3,1-isomer eliminates this donor entirely.

• [1] PubChem Computed Properties: 2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBD = 1, HBA = 2) vs. 2,5-Dimethyl-4H-3,1-benzoxazin-4-one, CAS 60288-19-9 (HBD = 0, HBA = 3). View Source

Melting Point Elevation and Solid-State Handling Advantages

The 2,5-dimethyl derivative exhibits a reported melting point of 170–171 °C as a pale red powder, substantially higher than the 143–144 °C reported for the 2-methyl-only analog (CAS 21744-83-2) . The ≈27 °C elevation attributable to the 5-methyl group translates into improved room-temperature solid-state stability and reduced risk of amorphous phase conversion during storage or weighing.

Melting Point

Data to verify

170–171 °C

Δmp ≈ +27 °C vs 2-methyl analog (143–144 °C)

Reported solid-state handling context

Vendor-reported values; independent verification recommended

Evidence Dimension	Melting point (solid-state thermal stability)
Target Compound Data	170–171 °C
Comparator Or Baseline	2-Methyl-2H-1,4-benzoxazin-3(4H)-one (CAS 21744-83-2): 143–144 °C
Quantified Difference	Δmp ≈ +27 °C
Conditions	Reported experimental values from vendor technical datasheets

Why This Matters

A melting point above 150 °C generally correlates with reduced hygroscopicity and better long-term solid-state chemical stability, which is directly relevant for compound management teams evaluating shelf-life and weighing accuracy in automated dispensing workflows.

Conformational Restriction from Zero Rotatable Bonds

The target compound possesses zero rotatable bonds, a feature shared with the unsubstituted core and the 2-methyl analog, but which distinguishes it from N-alkylated 1,4-benzoxazin-3-one derivatives (e.g., 4-methyl or 4-ethyl congeners) that introduce additional torsional degrees of freedom [1]. For a class-level reference, some 3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives reported as topoisomerase I inhibitors (e.g., BONC-013, bearing a 4-methyl group and a 2-acetate ester) show dramatically different potency profiles (IC₅₀ = 0.0006 mM as a catalytic poison) precisely because the N-substitution alters both conformation and electronic properties [2].

Conformational Restriction

Class-level

0 rotatable bonds

N-Alkylated analogs: ≥2 rotatable bonds; potency can vary >10,000-fold

Supports structure-based design context; reduces entropic binding penalty

Class-level inference from topoisomerase I analog set; target compound not directly tested

Evidence Dimension	Number of rotatable bonds (conformational flexibility)
Target Compound Data	0 rotatable bonds
Comparator Or Baseline	6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-acetate (BONC-013, N-methylated analog): ≥2 rotatable bonds; IC₅₀ = 0.0006 mM (topoisomerase I poison)
Quantified Difference	Conformational restriction difference; biological potency of N-alkylated analogs can vary by >10,000-fold depending on substitution pattern
Conditions	Human topoisomerase I inhibition assay (reported for analog set; target compound not directly tested in this system)

Why This Matters

A zero-rotatable-bond scaffold removes entropic penalties upon binding and eliminates conformational uncertainty in docking and pharmacophore modeling, making it a cleaner starting point for fragment-based or structure-guided optimization than N-alkylated counterparts.

• [1] PubChem Computed Properties: Rotatable Bond Count = 0 for 2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one. View Source
• [2] Benzoxazines as new human topoisomerase I inhibitors and potential poisons. DARU Journal of Pharmaceutical Sciences, 2019. BONC-013 IC₅₀ = 0.0006 mM. View Source

Optimal Application Scenarios Based on Quantitative Differentiation

Fragment-Based Discovery with Balanced Lipophilicity

With MW 177.20 and XLogP3 1.6, the target compound occupies a favorable fragment-like property space. Its 0.7 log-unit lipophilicity gain over the unsubstituted core (XLogP3 0.9) improves membrane permeability potential without exceeding the XLogP3 ≤ 3 threshold typical of fragment libraries, making it a useful core for fragment growing campaigns where the unsubstituted scaffold would be too polar for cellular penetration [1].

SAR Studies of the Lactam NH Hydrogen-Bond Donor

The presence of one hydrogen-bond donor (lactam NH) in the 1,4-benzoxazin-3-one scaffold—absent in the 3,1-benzoxazin-4-one regioisomer—makes this compound the appropriate choice for SAR studies probing donor-dependent binding interactions. Paired testing with the 3,1-isomer (HBD = 0) can directly quantify the energetic contribution of this single hydrogen-bond donor to target affinity [1].

Automated Dispensing of Thermally Robust Building Blocks

The 170–171 °C melting point places this compound well above the typical 100–150 °C threshold for automated solid-dispensing reliability. The ≈27 °C elevation versus the 2-methyl-only analog (mp 143–144 °C) reduces the risk of melting, sintering, or deliquescence during prolonged storage or in heated reaction blocks, making it a preferred choice for high-throughput parallel synthesis where compound integrity during automated weighing is critical [1].

Conformationally Constrained Pharmacophore Design

The zero rotatable bonds of the 2,5-dimethyl-1,4-benzoxazin-3-one scaffold provide a rigid core that minimizes entropic binding penalties and simplifies computational modeling. This is particularly advantageous in structure-based design programs where N-alkylated benzoxazinone analogs introduce conformational ambiguity that complicates docking pose prediction and free-energy perturbation calculations [1].

Application

Selection Property

Validation Focus

Fragment-Based Discovery

Balanced fragment-like profile

Permeability screening review

H-Bond Donor SAR Studies

Lactam NH donor architecture

Donor-dependent binding validation

Automated Solid Dispensing

Thermal robustness profile

Solid-state stability review

Structure-Based Design

Conformational restriction

Docking pose and FEP calculation validation

• [1] PubChem Compound Summary and Computed Properties for 2,5-Dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CID 21256533), including XLogP3, HBD/HBA counts, and rotatable bond count. View Source